Plasma viscosity is a significant biomarker for the detection of several inflammatory diseases such as rheumatoid arthritis, cardiovascular disorders, autoimmune disease, and ischemic heart disorder. The traditional methods to measure viscosities are accurate and provide results rapidly, however, they are expensive, less transportable, and require a costly data acquisition system. Therefore, we develop a simple, inexpensive, portable and disposable paper-based device for the measurement of plasma viscosity with the help of a smartphone app using only 50 µL blood plasma. The developed device works on the fact that the sample having higher viscosity will take longer time to travel a fixed distance on the porous substrate. A 50 µL of plasma sample is loaded onto the device. The time taken by the sample to travel a fixed distance of 30 mm is recorded, and the viscosity value is estimated with an in-house developed smartphone app. Further, the value of viscosity obtained with our device is benchmarked against the gold-standard results obtained from the Brookfield viscometer. An excellent correlation was found between the values measured by both methods with a coefficient of determination (R2) of 0.9644. The proposed device covers the entire clinical range of blood-plasma viscosity (0.9–4 cP) and can easily distinguish even a small difference of 0.13 cP in the viscosity value. Hence, our developed device renders not only a portable low-cost miniaturised platform but also a device with uncompromised accuracy which can easily be deployed to resource-poor settings as a point-of-care device.

Microalgae is the most promising new source of biomass and is capable of addressing the pressing global demand for energy security, however, potential pollutants such as miscellaneous strains and bacteria are bound to cause nutrient competition which leads to the overall decline of biomass productivity and deterioration of final product quality. Therefore, the intrusion detection, the removal of contaminants is of vital importance. This study aimed to perform a simple and efficient separation of microalgae using spiral inertial microchannels. At a flow rate of 400 µL/min and Reynolds number of 66.7, Chlorella vulgaris was successfully separated from the mixture of C. vulgaris and Haematococcus pluvialis due to the different sizes and shapes of microalgae. The separative efficiency reached 100% without any cell inactivation. This study shows the potential substitution of spiral inertia-based microalgae isolation technology for traditional ones which are time-consuming and laborious.

3D printing is a growing processing technology, which offers manufacturing of tailored, portable and integrated electrochemical energy harvesting device for realising next generation bioelectronics devices. Enzymatic biofuel cells (EBFCs) associated with biocatalysis uses bio friendly alternatives for energy harvesting. In addition, at microscale, the precision design and assembling of the bioelectrodes are complex procedures. The combination of software-assisted design and 3D printing has enabled the realization of customized electrochemical miniaturized devices for various applications. In this work, a completely 3D-printed EBFC at a micro level co-laminar flow-based configuration, names as 3D-µEBFC, integrated with new precise bioelectrode configuration has been demonstrated which will enhance the catalysis during the fuel flow in the device. The 3D-µEBFC consists of bioelectrode with comb-like structures with carbon black which helps in increasing the active surface to volume ratio available for electrocatalysis by 80% higher than plain electrodes. This micro-device produced an output power density of 13 µW/cm2 and open circuit voltage of 570 mV with an optimised flow rate of 18 ml/h. The 3D-printed bioelectrodes show high stability, which may transform the fabrication methodology by decreasing production costs and time, letting the development of complex‐shaped and purely 3D-printed micro-devices.

This study reports a new observation of rapid particle migration in very dilute suspensions flowing through a microchannel. In microfluidics, passive particle manipulation methods based on shear gradients or inertial forces are usually preferred from an energy consumption perspective. Shear-induced migration is known to be particularly slow (requires very long channels) compared to inertial migration. In this case, neutrally buoyant particles usually follow the fluid flow field and could migrate laterally to the flow toward the center, i.e., in the direction of decreasing shear stress. This migration was experimentally observed for dense colloids and suspension flows with high particle concentrations, generally exceeding 25%. However, achieving this migration passively in very dilute suspensions is challenging, typically resulting in the same concentration distribution at the inlet, along the length, and at the microchannel outlet. In this effort, two-dimensional waviness was assigned to the walls of a confined microchannel, and flow visualization was employed to study whether this passive approach has the potential to move the particles toward walls in a very dilute suspension (0.1% concentration) for flow Reynolds numbers < 100 (in the realm of microfluidics). The approach was tested for two different particle sizes (2 μm and 6 μm) and two flow rates in a pressure-driven flow configuration. The results of particle counting from the captured images showed that wall waviness creates an asymmetric velocity profile for the fluid where the maximum velocity alternately moves closer to the wave peaks or crests on both the channel walls vs. a symmetric parabolic profile in a straight-walled channel. This asymmetry moved the particles toward the wavy walls (closer to the wave crests), where the shear stress was minimum. Even with a highly conservative estimation, it was observed that this migration or settling of the particles into two streams—one near each wall—for the wavy microchannel started to occur at an effective flow length that is less than 10% of the theoretical length required for the particles to migrate to an equilibrium position in a straight microchannel. Remarkably, this waviness-induced particle manipulation was achieved without generating turbulence or secondary flows (no Dean vortices) and, therefore, will markedly assist in controlling the pressure drop increase.

The preservation of the endothelial glycocalyx (eGC) showed benefits for the treatment of sepsis. The sedative medicine dexmedetomidine (DEX) has been studied to be able to preserve the eGC that has not been shown in sepsis. As recently developed experimental techniques, microfluidics-based in vitro models showed merits in the physiological and pathological study of vascular endothelium and can be applied for the establishment of sepsis-related glycocalyx degradation. This study is based on a PDMS-based microfluidic system to assess the protective role of the DEX treatment in preserving the eGC in sepsis. The PDMS-based microfluidic system was applied to the culture of human umbilical vein endothelial cells (HUVECs). The microfluidic-based endothelial culture was validated and then assessed for the effects of DEX treatment (100 and 500 nM) on the eGC degradation caused by sepsis. The 500 nM DEX treatment had a significantly higher expression of glycocalyx with the fluorescent intensity relative to the control at 1.07, as compared to the LPS treatment (0.82, P < 0.001) and the 100 nM DEX treatment groups (0.93, P < 0.05). The ELISA assay showed that the 500 nM DEX treatment could significantly (P < 0.05) inhibit the concentration of hyaluronan (HA, the biomarker of glycocalyx degradation) (21.48 ng/mL) in the microfluidic fluids as compared to that of LPS group (24.65 ng/mL). Moreover, this group was also effective (P < 0.01) to inhibit the LPS-induced low expression of Ve-cadherin (0.91) with the intensity relative to control at 1. The DEX treatment at 500 nM was proved to be effective for preserving sepsis-related glycocalyx degradation.

Hollow microneedles (MN) have been used for the past 20 years and exhibit controlled painless delivery of a wide range of drugs into the skin. Design and simulation analysis is needed before moving forward with microneedle production for successful penetration. In this study, we introduce a novel hollow microneedle array with integrated reservoir and cylindrical center lumen for transdermal drug delivery (TDD) applications. A conical and pyramidal geometry structure of hollow microneedle array was designed, with varying needle height (400–1000 μm), base diameter (150–300 μm), and tip diameter (10–30 μm). These microneedles are positioned in a 4 × 4 matrix array of 16 microneedles with center-to-center spacing of 650 µm. The numerical analysis is carried out with polyvinyl alcohol (PVA) as structure material using the COMSOL Multiphysics tool. A 4 × 4 conical and pyramidal hollow microneedle array is subjected to a stress study under axial and bending loading conditions. The effect of variation in the geometry parameter of the microneedle in relation to mechanical strength was investigated. The microfluidic analysis was performed with water and glucose as fluids with different viscosities. It has been found that the pyramidal microneedle array has a flow rate of 230 µL/min, whereas a sharper conical tip has stronger mechanical stability with less bending and has a higher flow rate of 320 µL/min.

A dielectrophoresis (DEP)-assisted inertial microfluidics method is introduced in this study for the isolation of circulating tumor cells (CTCs) from diluted blood samples. The method is based on the negative DEP, provided with the laterally allocated microelectrodes as well as the proper selection of the applied electric field frequency and voltage to suppress the limited purity arising from the overlapped sizes of CTCs and white blood cells. The dynamics of polystyrene microparticles (with the sizes of 5 and 15 μm) were first investigated numerically and experimentally within the DEP-assisted inertial microfluidic device. While the dynamics of the larger microparticles were governed by the inertial and DEP forces, those of the smaller microparticles were subject to the Dean drag force. In the absence of the DEP force, the larger microparticles migrate to two stable equilibrium positions corresponding to the upper and lower walls for the microchannel cross section. In the presence of the DEP force, however, the equilibrium position corresponding to the lower wall is considerably displaced, while the top wall-associated equilibrium position remains almost intact. Finally, it was found that the proposed method outperformed the corresponding solely inertial method in terms of purity in the isolation of CTCs from diluted blood samples. For instance, at a hematocrit of 1%, the purity of isolated MDA-MB-231 cells spiked in diluted blood samples was 85.3% by the use of the solely inertial microfluidic device, while viable CTCs were captured by the DEP-assisted inertial microfluidic device with a purity of 94.1% at the total flow rate and applied voltage of, respectively, 650 μL min−1 and 50 V.

Transmission probability is an important parameter in vacuum science and technology that needs to be accurately characterised for system design. Typically, this is computed using the test particle Monte Carlo method. However, this approach is valid only in the free molecular regime. In this work, we propose a methodology to compute transmission probability using the direct simulation Monte Carlo method, which makes possible the characterisation of vacuum devices for a wider range of operating pressure conditions from viscous to molecular flow regimes. This is applied to study the gas expansion characteristics in the first low-density drift region of a laser wakefield accelerator. Validations are first made by comparing the results against the test particle Monte Carlo method in the free molecular regime. The transmission probability is then characterised for a wide range of operating conditions, revealing interesting insights helpful towards not only a fundamental understanding but also in making design considerations.

A low-cost and easy-to-fabricate microfluidic PDMS-based capillary pressure-driven viscometer is introduced after addressing the hydrophobicity and gas permeability challenges of PDMS using polyvinyl alcohol (PVA) coating. Then, the device was applied to measure the viscosity of 3rd instar Drosophila larval hemolymph for the first time. Drosophila melanogaster, the fruit fly, larvae are widely used model organisms for early-stage genetic and disease studies. Knowing the viscosity of Drosophila larvae’s hemolymph, a fluid analogous to blood in vertebrates, and that of other insects is essential in a wide range of studies from physiology and hemorheology to aerospace engineering, for characterization of insect residue on aerodynamic leading edges. Yet, hemolymph viscometry is challenging due to the larvae’s small size and low hemolymph volume. Microfluidic devices have been developed for measuring the fluid viscosity of small samples among which the capillary pressure-driven viscometers are simple without the need for active or moving parts. However, they rely on surface wetting properties of hydrophilic materials such as glass which dictates a complex and relatively expensive fabrication procedure. PDMS is a dominant material in the fabrication of microfluidic devices. However, its hydrophobicity and gas permeability has hindered its use in the capillary pressure-driven viscometers, which was addressed in this paper. Our PDMS viscometer was successfully validated with standard liquid viscosities ranging from 1 to 20cP with < 12% error. The larval hemolymph viscosity was measured to be 1.34 ± 0.07 cP. The measurement technique and the reported viscosity of Drosophila hemolymph can be used in hemorheology and physiology studies as well as modeling the insect hemolymph drop impact on airfoils in aerospace engineering.

Droplet microfluidics has become an indispensable technology to encapsulate cells of interest in a monodispersed aqueous compartment for single-cell analysis. In addition, the confinement of cells in picoliter droplets offers high-throughput, single-cell resolution, and high signal-to-noise ratio for various cellular assays that unmasks cellular heterogeneity from a bulk population. Particularly, co-encapsulation of two distinct cells in a droplet is critically important for studying cell–cell interaction, transcriptomics, genomics, antibody, and drug screening. However, the co-encapsulation of one type A cell and one type B cell per single droplet, termed 1–1–1 encapsulation, has been dictated by double Poisson distribution due to the intrinsic random dispersion of cells, which yields mostly empty droplets and only up to 13.5% of droplets under optimal conditions. Such low 1–1–1 encapsulation efficiency makes it impractical for biological analyses at scale involving low cell concentrations or a large number of variables. Here, we demonstrate a passive co-encapsulation microfluidic device that leverages close packing of cells by hydrodynamic draining to overcome the double Poisson limitation. The results suggest a significant improvement of the 1–1–1 encapsulation efficiency by over two-fold compared to the double Poisson model. The enhanced encapsulation efficiency of this platform demonstrates great potential for a high-throughput, versatile, and simple platform for cell–cell interaction studies within a confined microenvironment.